Cas no 1130-54-7 (Benzenesulfonothioicacid, 4-amino-, S-ethyl ester)

• Product Name: Benzenesulfonothioicacid, 4-amino-, S-ethyl ester
• CAS No: 1130-54-7
• MF: C₈H₁₁NO₂S₂
• MW: 217.308439493179
• CID: 171220
• PubChem ID: 121023
• Update Time: 2025-04-19

Benzenesulfonothioicacid, 4-amino-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioicacid, 4-amino-, S-ethyl ester
• Benzenesulfonothioic acid, 4-amino-, S-ethyl ester (9CI)
• Esulan
• S-Ethyl 4-aminobenzene-1-sulfonothioate
• Benzenesulfonothioic acid, 4-amino-, S-ethyl ester
• 4-Aminobenzenesulfonothioic acid S-ethyl ester
• Ethyl thiosulfanilate
• Sulfanilic acid, thio-, S-ethyl ester
• DTXSID40920975
• S-Ethyl 4-aminobenzenesulfonothioate
• BRN 2647501
• Jesulan
• Thiosulfanilic acid S-ethyl ester
• 1130-54-7

• Inchi： 1S/C8H11NO2S2/c1-2-12-13(10,11)8-5-3-7(9)4-6-8/h3-6H,2,9H2,1H3
• InChI Key： JVESWDDNMQADNH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=O)(=O)SCC

Computed Properties

• Exact Mass: 217.02323
• Monoisotopic Mass: 217.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 397.1°Cat760mmHg
• Flash Point: 194°C
• Refractive Index: 1.604
• PSA: 60.16